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Compound Focus: Tofimilast

CAS No.: 185954-27-2

Cat. No.: S545531

Get Quote

Tofimilast is an investigational compound classified as a phosphodiesterase-4 (PDE4) inhibitor, studied for

potential treatment of asthma and chronic obstructive pulmonary disease (COPD) [1] [2]. The table below

summarizes its known targets and quantitative data:

Property Details

Primary Target Phosphodiesterase-4 (PDE4) [2]

IC₅₀ for PDE4 0.14 μM [2]

Confirmed PDE4 Subtypes PDE4A, PDE4B, PDE4D [1]

Molecular Formula C₁₈H₂₁N₅S [1]

Molecular Weight 339.46 g/mol [1] [2]

CAS Number 185954-27-2 [1] [2]

Frequently Asked Questions

What are the known molecular targets of Tofimilast? Tofimilast is defined by its primary action as

a PDE4 inhibitor. Current databases confirm it inhibits the PDE4A, PDE4B, and PDE4D subtypes [1].
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Data on interactions with other PDE families (e.g., PDE1-PDE11) or other off-target proteins is not

available in the searched literature.

What are the potential mechanisms for off-target effects? While specific to Tofimilast are

unavailable, the general principle for PDE4 inhibitors involves subtype selectivity. PDE4 enzymes

have subtypes (A, B, C, D) with different biological roles. Inhibition of PDE4D is strongly linked to

class-related side effects like nausea and emesis, whereas inhibition of PDE4B is more associated with

desired anti-inflammatory effects [3] [4] [5]. An inhibitor's subtype selectivity profile largely

determines its side effect profile.

Where can I find experimental data on Tofimilast's effects? You can search for primary research

articles and clinical trial records. The drug information resource DrugBank Online notes that

Tofimilast has been used in clinical trials for asthma and COPD, which would be a source of human

tolerability data [1].

Experimental Protocol: Assessing PDE4 Inhibition

The following diagram outlines a general workflow for evaluating the potency and selectivity of a PDE4

inhibitor like Tofimilast, based on standard biochemical and cellular assays.
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Detailed Methodology:

Biochemical Potency Assay (IC₅₀ Determination):

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of Tofimilast against
different purified human PDE4 subtypes (A, B, C, D).
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Procedure: In a reaction buffer, incubate a fixed concentration of a specific PDE4 enzyme with

a range of Tofimilast concentrations and a labeled cAMP substrate. After a set time, stop the
reaction. The amount of hydrolyzed product (AMP) or remaining cAMP is measured using

detection methods like scintillation proximity assay (if using radioactive cAMP) or a
fluorescence-based kit. Data is fitted to a dose-response curve to calculate the IC₅₀ value for

each subtype [2].

Cellular Functional Assay:

Objective: To confirm functional activity in a more physiologically relevant context.

Procedure: Use human immune cells known to express PDE4, such as neutrophils or
monocytes. Pre-treat cells with Tofimilast or vehicle control, then stimulate them with an

agonist (e.g., LPS or fMLP). Lyse the cells and measure intracellular cAMP levels using an
ELISA or a similar protein-binding assay. Effective PDE4 inhibition will result in significantly

elevated cAMP levels compared to controls [3].

Troubleshooting Guide

Problem Potential Cause Suggested Solution

Lack of cellular
activity despite low

biochemical IC₅₀

Poor cellular permeability;
High efflux by transporters.

Use a cell-penetrable cAMP analog; Check for
activity in a cell line with overexpressed efflux

transporters; Increase compound concentration.

Inconsistent IC₅₀

between assay runs

Enzyme instability;

Substrate depletion;
Human error in dilution

series.

Aliquot and flash-freeze enzyme; Ensure

reaction is in linear range for time and enzyme
concentration; Prepare fresh inhibitor stock

solutions.

Cytotoxicity observed

in cellular assays

Off-target cytotoxic effect. Perform a parallel cell viability assay (e.g.,

MTT); test a range of concentrations to
establish a therapeutic index.

cAMP Signaling Pathway Context
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To understand Tofimilast's primary mechanism and the rationale for its development, the following diagram

illustrates the core cAMP signaling pathway that PDE4 inhibitors modulate.
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Key Considerations for Researchers

Focus on the PDE4 Class: Given the lack of public data on Tofimilast's specific off-target profile,
your assessment should rely heavily on the well-documented side effects of approved PDE4
inhibitors like roflumilast. These include gastrointestinal effects (diarrhea, nausea), weight loss, and
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potential neuropsychiatric effects (insomnia, depression) [6] [7]. These are considered "class effects"

related primarily to PDE4D inhibition.
Investigate the Chemical Structure: Analyze the triazolopyridine core of Tofimilast [1] for similarity

to other known drugs. This can help predict potential off-target interactions through in silico
modeling against large protein databases.

Consult Proprietary Databases: For a comprehensive safety profile, access specialized toxicology
and pharmacology databases that may contain proprietary preclinical study data not available in

public literature.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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